Cas no 2092093-70-2 (3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2092093-70-2
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5723030
• PubChem ID: 121214425
• Update Time: 2025-11-01

3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026724948
• 3-(chloromethyl)-2-prop-2-ynyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• 2092093-70-2
• 3-(chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• F2198-6502
• starbld0035595
• Pyrano[4,3-c]pyrazole, 3-(chloromethyl)-2,4,6,7-tetrahydro-2-(2-propyn-1-yl)-
• 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C10H11ClN2O/c1-2-4-13-10(6-11)8-7-14-5-3-9(8)12-13/h1H,3-7H2
• InChI Key： XJWZJRNGNRQWAE-UHFFFAOYSA-N
• SMILES： ClCC1=C2COCCC2=NN1CC#C

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 358.3±42.0 °C(Predicted)
• pka: 0.92±0.20(Predicted)

Additional information on 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole

Comprehensive Overview of 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2092093-70-2)

The compound 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2092093-70-2) is a highly specialized heterocyclic molecule that has garnered significant attention in modern pharmaceutical and agrochemical research. Its unique structural framework, combining a pyrano[4,3-c]pyrazole core with reactive chloromethyl and prop-2-yn-1-yl substituents, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole has surged due to their role in developing small-molecule therapeutics. This compound's CAS No. 2092093-70-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Its chloromethyl group offers a reactive site for further functionalization, while the prop-2-yn-1-yl moiety enables click chemistry applications, aligning with the growing trend of bioorthogonal reactions in drug development.

The synthesis of 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole involves multi-step organic transformations, often leveraging microwave-assisted synthesis or flow chemistry techniques to enhance yield and purity. These methods address the increasing need for sustainable chemistry practices, a hot topic among researchers aiming to reduce environmental impact. The compound's pyrano[4,3-c]pyrazole scaffold is also being explored for its anti-inflammatory and antioxidant properties, making it a candidate for neuroprotective and metabolic disorder treatments.

From an industrial perspective, CAS No. 2092093-70-2 is valued for its compatibility with high-throughput screening (HTS) platforms, which accelerate the identification of lead compounds. Its structural features are often compared to those of FDA-approved drugs, sparking discussions about its potential in repurposing existing pharmaceuticals. Additionally, the compound's prop-2-yn-1-yl group aligns with the rise of PROTACs (proteolysis-targeting chimeras), a cutting-edge technology in targeted protein degradation.

In summary, 3-(Chloromethyl)-2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole represents a promising avenue for interdisciplinary research. Its CAS No. 2092093-70-2 serves as a gateway to exploring novel pharmacophores and chemical probes, while its synthetic adaptability meets the demands of green chemistry and precision medicine. As the scientific community continues to investigate its applications, this compound is poised to play a pivotal role in advancing drug discovery and material science.